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Compound of Interest

Compound Name: Mercury(ll) chromate

Cat. No.: B081476

Disclaimer: This document is intended for informational and research purposes only. The
synthesis described herein involves extremely toxic and hazardous materials, including
mercury(ll) compounds and hexavalent chromium. These operations should only be performed
by trained professionals in a well-equipped chemical laboratory with appropriate engineering
controls (e.g., fume hoods) and personal protective equipment. Adherence to all applicable
safety regulations and waste disposal protocols is mandatory.

Introduction

Mercury(ll) chromate (HgCrOa) is an inorganic compound composed of mercury in the +2
oxidation state and the chromate anion. Research into its synthesis is primarily driven by
interest in its crystal structure and physicochemical properties. While precipitation methods
involving aqueous solutions of mercury(ll) salts and chromate salts are common, hydrothermal
synthesis offers a route to obtaining high-quality single crystals of different polymorphs.[1][2]
This guide details a hydrothermal method for the synthesis of mercury(ll) chromate from
mercury(ll) oxide (HgO) and chromic acid (H2CrOa4). The procedure is based on the
experimental conditions reported in scientific literature for the growth of a-HgCrOa, B-HgCrOa,
and HgCrOa4-H20 single crystals.[3][4]

Physicochemical Data

A summary of the key physicochemical properties of mercury(ll) chromate is presented in the
table below for quick reference.
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Property Value Reference(s)
Chemical Formula HgCrOa4 [51[6]
Molecular Weight 316.59 g/mol [5]

CAS Number 13444-75-2 [5][6]
Appearance Solid [7]

Density 6.06 g/cm?3 [6][7]

Melting Point Decomposes upon heating [6]

Water Solubility Slightly soluble [6]

IUPAC Name dioxido(dioxo)chromium;mercu 5]

ry(2+)

Experimental Protocol: Hydrothermal Synthesis

This protocol is a generalized procedure based on the hydrothermal methods described by
Stoger and Weil for the synthesis of mercury(ll) chromate polymorphs.[4][8] The reaction
proceeds via the acid-base reaction between mercury(ll) oxide and chromic acid under
elevated temperature and pressure.

Chemical Equation: HgO(s) + H2CrOa(aq) — HgCrOa(s) + H20(l)

Materials and Reagents
¢ Yellow Mercury(ll) Oxide (HgO)

e Chromium Trioxide (CrOs) or a stock solution of Chromic Acid (H2CrOa)
e Deionized Water
» Teflon-lined steel hydrothermal autoclave (e.g., 8 mL capacity or greater)

Equipment

e Analytical balance
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Spatula and weighing paper
Programmable laboratory oven or furnace
Fume hood

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety
goggles, face shield, lab coat.

Microscopy setup for crystal inspection

X-ray diffractometer (for product characterization)

Procedure

Preparation of Chromic Acid Solution: In a fume hood, prepare a chromic acid solution of the
desired concentration by carefully dissolving a weighed amount of chromium trioxide (CrOs)
in deionized water. Note: The original literature mentions using various concentrations to
obtain different polymorphs.[4]

Reactant Loading: Carefully weigh a stoichiometric amount of yellow mercury(ll) oxide (HgO)
and place it into the Teflon liner of the hydrothermal autoclave.

Addition of Chromic Acid: Add the prepared chromic acid solution to the Teflon liner
containing the HgO. The liner should not be filled to more than 80% of its total volume to
allow for thermal expansion.

Autoclave Assembly: Securely seal the Teflon liner and place it inside the steel autoclave
vessel. Tighten the vessel according to the manufacturer's specifications to ensure a proper
seal.

Hydrothermal Reaction: Place the sealed autoclave into a programmable laboratory oven.
Heat the assembly to 200 °C and maintain this temperature for a period of 4 days (96 hours).

[3]14](8]

Cooling: After the reaction period, turn off the oven and allow the autoclave to cool slowly to
room temperature over several hours. Do not attempt to open the autoclave while it is hot or
pressurized.
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e Product Recovery: Once cooled, carefully open the autoclave in a fume hood. Remove the
Teflon liner and decant the supernatant liquid. The solid product, consisting of mercury(ll)

chromate crystals, will be at the bottom of the liner.

e Washing and Drying: Wash the crystals several times with deionized water to remove any
unreacted chromic acid, followed by a final wash with a suitable solvent like acetone to
facilitate drying. Carefully filter the product and allow it to air-dry.

o Characterization: Analyze the final product using techniques such as X-ray diffraction (XRD)

to confirm the crystal phase and purity.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the hydrothermal synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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